Cas no 885523-89-7 (methyl 6-bromo-3-iodo-1H-indazole-4-carboxylate)

• Product Name: methyl 6-bromo-3-iodo-1H-indazole-4-carboxylate
• CAS No: 885523-89-7
• MF: C₉H₆BrIN₂O₂
• MW: 380.964613437653
• MDL: MFCD07781816
• CID: 840476
• PubChem ID: 24728418
• Update Time: 2025-04-19

methyl 6-bromo-3-iodo-1H-indazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(6-Bromo-3-iodo-1H-indazol-4-yl)acetic acid
• "6-Bromo-3-iodo-4-(1H)indazole methyl carboxylate"
• 6-BROMO-3-IODO-4-(1H)INDAZOLE METHYL CARBOXYLATE
• 6-Bromo-3-iodo-4-(1H)indazole methyl carboxylate
• methyl 6-bromo-3-iodo-1H-indazole-4-carboxylate
• methyl 6-bromo-3-iodo-2H-indazole-4-carboxylate
• EN300-9549187
• Methyl 6-bromo-3-iodo-1H-indazole-4-carboxylate, AldrichCPR
• 885523-89-7
• MB05019
• DTXSID40646401
• DA-40865

• MDL： MFCD07781816
• Inchi： 1S/C9H6BrIN2O2/c1-15-9(14)5-2-4(10)3-6-7(5)8(11)13-12-6/h2-3H,1H3,(H,12,13)
• InChI Key： AYZUZQGRXQHAMA-UHFFFAOYSA-N
• SMILES： IC1=C2C(C(=O)OC)=CC(=CC2=NN1)Br

Computed Properties

• Exact Mass: 379.86574g/mol
• Monoisotopic Mass: 379.86574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 2.224

methyl 6-bromo-3-iodo-1H-indazole-4-carboxylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles